Cas no 142562-01-4 (Cyanidin-3-gentibiosid)

• Product Name: Cyanidin-3-gentibiosid
• CAS No: 142562-01-4
• MF: C₂₇H₃₁O₁₆
• MW: 611.525449991226
• CID: 2049607
• PubChem ID: 131751173
• Update Time: 2025-04-21

Cyanidin-3-gentibiosid Chemical and Physical Properties

Names and Identifiers

• Cyanidin-3-gentibiosid
• 142562-01-4
• 2-(3,4-Dihydroxyphenyl)-3-[(6-O-beta-D-glucopyranosyl-beta-D-galactopyranosyl)oxy]-5,7-dihydroxy-1-benzopyrylium
• Cyanidin 3-glucogalactoside
• DTXSID501110069
• 2-(3,4-Dihydroxyphenyl)-3-[(6-O-I(2)-D-glucopyranosyl-I(2)-D-galactopyranosyl)oxy]-5,7-dihydroxy-1-benzopyrylium

• Inchi： 1S/C27H30O16/c28-7-17-19(33)21(35)23(37)26(42-17)39-8-18-20(34)22(36)24(38)27(43-18)41-16-6-11-13(31)4-10(29)5-15(11)40-25(16)9-1-2-12(30)14(32)3-9/h1-6,17-24,26-28,33-38H,7-8H2,(H3-,29,30,31,32)/p+1/t17-,18-,19-,20+,21+,22+,23-,24-,26-,27-/m1/s1
• InChI Key： SOSQBIZNYUDNPG-HGHVJJQGSA-O
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)OC1=CC2C(=CC(=CC=2[O+]=C1C1C=CC(=C(C=1)O)O)O)O

Computed Properties

• Exact Mass: 611.16120990g/mol
• Monoisotopic Mass: 611.16120990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 260Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Anthocyanidin-3-O-glycosides